[Methyl-(toluene-4-sulfonyl)-amino]-acetic acid

• IUPAC Name: 2-[methyl-(4-methylphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C10H13NO4S/c1-8-3-5-9(6-4-8)16(14,15)11(2)7-10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key: XRAFYUFZCCCVEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)O
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol

Description

“[Methyl-(toluene-4-sulfonyl)-amino]-acetic acid” is a product used for proteomics research. It has a molecular formula of C10H13NO4S and a molecular weight of 243.280.

Molecular Structure Analysis

The molecular structure of “[Methyl-(toluene-4-sulfonyl)-amino]-acetic acid” consists of a toluene ring (a benzene ring with a methyl group) attached to a sulfonyl group (SO2), an amino group (NH2), and an acetic acid group (CH2COOH).

Scientific Research Applications

Fluorescent Labeling Reagent for Fatty Acid Analysis

• Details : Researchers have designed and synthesized a novel fluorescent labeling reagent using this compound. Specifically, toluene-4-sulfonic acid 2-(2-thiophen-2-yl-phenanthro[9,10-d]imidazol-1-yl)-ethyl ester effectively labels twenty-six fatty acids (ranging from C5 to C30). The method involves employing K2CO3 as a catalyst in N,N-dimethylformamide solvent. .

Sulfinate Salt Synthesis

• Details : Sulfinate salts containing the sulfonyl group are of interest in drug development. .

Organic Synthesis

• Details : Researchers utilize this compound as a versatile intermediate for constructing more complex molecules. .

Medicinal Chemistry

• Details : Although specific examples are not readily available, compounds with similar sulfonamide moieties have been investigated for their potential therapeutic effects. .

Analytical Chemistry

• Details : Beyond fatty acid analysis, the compound’s stability and compatibility with chromatographic techniques make it useful for other analytical purposes. .

Material Science

• Details : Investigate whether this compound or its derivatives exhibit interesting properties (e.g., optical, electronic, or catalytic) that could be harnessed for material applications. .

Mechanism of Action

Target of Action

Based on its structural similarity to other sulfonyl compounds, it may interact with various enzymes and receptors in the body .

Mode of Action

Sulfonyl compounds often act as electrophiles, undergoing reactions with nucleophiles in the body . This can lead to the formation of covalent bonds with target molecules, potentially altering their function .

Biochemical Pathways

Sulfonyl compounds can participate in a variety of biochemical reactions, including electrophilic aromatic substitution . These reactions can lead to changes in the structure and function of target molecules, potentially affecting downstream biochemical pathways.

Result of Action

Sulfonyl compounds can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(N,4-Dimethylphenylsulfonamido)Acetic Acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and interactions with its targets . .

Synthesis routes and methods

Procedure details

Methyl ester 6 (2.60 g, 10.1 mmol) was dissolved in a 3:1:1 mixture of MeOH-THF—H2O. LiOH.H2O (0.53 g, 12.6 mmol) was added at room temperature and the reaction allowed to stir for 3 h. All solvents were evaporated, apart from water. The remaining aqueous solvent was diluted further and thoroughly washed with ethyl acetate. The aqueous basic aqueous layer was then acidified to pH 2 with 1 M HCl and the product extracted with ethyl acetate. The organic layers were then combined and dried over Na2SO4, filtered and concentrated to afford the title compound. (2.33 g, 95%): δH (400 MHz, CDCl3) 2.43 (s, 3H, CH3), 2.87 (s, 3H, CH3), 3.99 (s, 2H, CH2), 7.32 (d, J=8.0 Hz, 2H, CH), 7.69 (d, J=8.0 Hz, 2H, CH); δC (100 MHz, CDCl3) 21.4, 35.7, 50.6, 127.3, 129.6, 134.8, 143.7, 173.5; LRMS (ES+) calcd for [C10H13NO4S+H] 244.06. found 244.07 [M+H].